N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine

• IUPAC Name: [2-[2-(dimethylamino)ethyl]morpholin-4-yl]-(4-phenyl-1H-imidazol-5-yl)methanone
• InChI: InChI=1S/C18H24N4O2/c1-21(2)9-8-15-12-22(10-11-24-15)18(23)17-16(19-13-20-17)14-6-4-3-5-7-14/h3-7,13,15H,8-12H2,1-2H3,(H,19,20)
• InChI Key: CQQIZHRATOVQQR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCC1CN(CCO1)C(=O)C2=C(N=CN2)C3=CC=CC=C3
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine, also known as DMPI, is a chemical compound that has gained a lot of attention in recent years due to its potential applications in scientific research. DMPI is a selective inhibitor of protein kinase C epsilon (PKCε), which is an enzyme that plays a crucial role in various cellular signaling pathways.

Mechanism of Action

N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine selectively inhibits the activity of PKCε by binding to its regulatory domain. PKCε is involved in various cellular signaling pathways, including cell proliferation, differentiation, and survival. By inhibiting PKCε, N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine can modulate these cellular processes, leading to potential therapeutic benefits.
Biochemical and Physiological Effects:
N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine inhibits the proliferation of various cancer cell lines, including breast, prostate, and colon cancer. N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine has also been shown to reduce the production of inflammatory cytokines in macrophages, suggesting potential anti-inflammatory effects. In vivo studies have demonstrated that N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine can reduce blood glucose levels and improve insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine has several advantages for lab experiments. It is a selective inhibitor of PKCε, which allows for the specific modulation of PKCε-dependent signaling pathways. N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine is also readily available for large-scale production, making it a cost-effective tool for scientific research. However, N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine has some limitations. It has poor solubility in water, which can limit its use in some experimental settings. Additionally, N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine has not been extensively studied in humans, and its safety profile is not well established.

Future Directions

There are several future directions for the study of N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine. One potential direction is the investigation of the effects of N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine on synaptic plasticity and memory in the brain. Another potential direction is the development of N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine as a therapeutic agent for the treatment of cancer, cardiovascular diseases, and diabetes. Additionally, further studies are needed to establish the safety profile of N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine in humans and to identify potential drug interactions.

Synthesis Methods

The synthesis of N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine involves the reaction of N,N-dimethyl-2-aminoethanol with 4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl chloride in the presence of a base. The reaction yields N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine as a white solid with a purity of over 98%. The synthesis method has been optimized for large-scale production, making N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine readily available for scientific research.

Scientific Research Applications

N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine has been shown to have potential applications in various fields of scientific research. It has been used to study the role of PKCε in various cellular signaling pathways, including cancer, cardiovascular diseases, and diabetes. N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine has also been used to investigate the effects of PKCε inhibition on the regulation of ion channels, neurotransmitter release, and synaptic plasticity in the brain. Furthermore, N,N-dimethyl-2-{4-[(4-phenyl-1H-imidazol-5-yl)carbonyl]-2-morpholinyl}ethanamine has been used to study the role of PKCε in the regulation of insulin secretion and glucose metabolism.